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Compound of Interest

Compound Name: UM-164

Cat. No.: B15610374 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of UM-164, a potent dual c-Src and p38 kinase inhibitor. These

guidelines are intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Disclaimer: No official Safety Data Sheet (SDS) for UM-164 is publicly available. The following

information is based on best practices for handling potent, biologically active small molecules

and research-grade kinase inhibitors. All personnel must conduct a thorough risk assessment

before beginning any work with this compound.

Essential Safety and Handling Protocols
Handling UM-164 requires a multi-layered approach to personal protective equipment (PPE) to

minimize exposure risk. The necessary PPE varies depending on the laboratory activity.

Personal Protective Equipment (PPE)
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)
- Respirator: NIOSH-approved N95 or higher-

rated respirator.

- Gloves: Double-gloving with nitrile gloves is

mandatory. Change immediately upon

contamination.

- Eye Protection: Chemical splash goggles for a

complete seal.

- Lab Coat: Disposable or dedicated non-

absorbent lab coat.

- Ventilation: All manipulations must occur within

a certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling - Gloves: Double-gloving with nitrile gloves.

- Eye Protection: Chemical splash goggles or a

face shield if a splash risk exists.

- Lab Coat: Standard laboratory coat.

- Ventilation: All work should be conducted in a

chemical fume hood.

Cell Culture and In Vitro Assays - Gloves: Nitrile gloves.

- Eye Protection: Safety glasses with side

shields.

- Lab Coat: Standard laboratory coat.

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of UM-164 is critical for laboratory safety

and environmental protection.
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Step-by-Step Handling and Disposal Workflow
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(Gloves, tips, etc.)
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Collect in Labeled
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Caption: Experimental workflow for handling and disposing of UM-164.

Disposal Plan
Proper disposal of UM-164 and all contaminated materials is essential.

Solid Waste: All disposable items that have come into contact with UM-164, such as pipette

tips, tubes, and gloves, must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,

leak-proof hazardous waste container. Do not pour down the drain.[1]

DMSO Waste: As UM-164 is often dissolved in DMSO, the resulting waste is considered

chemical waste. This waste should be collected and disposed of through a certified

hazardous waste vendor in accordance with local, state, and federal regulations.[2][3]

Experimental Protocols and Data
Solubility and Storage

Form Storage Temperature Duration

Solid Powder -20°C 3 years

In Solvent (DMSO) -80°C 1 year

In Solvent (DMSO) -20°C 1 month

Solubility in DMSO: 100 mg/mL (156.08 mM).[4] It is recommended to use fresh DMSO as

moisture can reduce solubility.[4]

Insoluble in water and ethanol.[4]

In Vitro Experimental Parameters
UM-164 has been utilized in various cell-based assays to investigate its anti-cancer properties.
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Cell Line Assay
Concentration
Range

Incubation Time

TNBC Cell Lines Proliferation Assay GI50 = 160 nmol/L Not Specified

MDA-MB 231 & SUM

149

Motility and Invasion

Assay
IC50 = 50 nmol/L Not Specified

SUM 149
p38 MAPK

Phosphorylation
50 nmol/L Not Specified

MDA-MB 468 Cellular Localization 5 µmol/L 4 hours

LN229 & SF539

(Glioma)
Cell Viability Assay 0.01, 0.1, 1, 10 µM 24, 48, 72 hours

GBM1492 (Primary

Glioma)
Cell Viability Assay

0.001, 0.01, 0.1, 1, 10

µM
24, 48, 72 hours

Mechanism of Action: Signaling Pathway
UM-164 is a potent dual inhibitor of c-Src and p38 MAPK.[4][5] In glioma cells, UM-164 has

been shown to suppress cell proliferation by reducing the activity of Yes-associated protein

(YAP) through the Hippo-YAP signaling pathway.[6] This leads to the translocation of YAP from

the nucleus to the cytoplasm, thereby inhibiting the expression of its downstream target genes.

[6]
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Caption: UM-164 inhibits c-Src and p38 MAPK, leading to reduced YAP activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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